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Compound of Interest

Compound Name: O-Methylcedrelopsin

Cat. No.: B1594384

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This document provides a comprehensive, step-by-step guide for the proper
disposal of O-Methylcedrelopsin, a coumarin compound, synthesized from general principles
of chemical waste management.

Important Note: A specific Safety Data Sheet (SDS) for O-Methylcedrelopsin (CAS No.
72916-61-1) is not readily available in the public domain. The following procedures are based
on best practices for the disposal of research-grade organic compounds. It is imperative to
consult your institution's Environmental Health and Safety (EHS) department for specific
guidance and to ensure full compliance with all applicable federal, state, and local regulations.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure that all appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to, safety goggles, a lab coat, and
chemical-resistant gloves. All handling of O-Methylcedrelopsin, particularly in its solid form,
should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any dust or aerosols.

Quantitative Data Summary

While specific quantitative data for O-Methylcedrelopsin's toxicity and environmental impact
are not available, the table below summarizes its known physical and chemical properties. This
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information is crucial for assessing potential hazards and determining the appropriate disposal

route.
Property Value Source
CAS Number 72916-61-1 [11[2][3]
Molecular Formula C16H1804 [2][3]
Molecular Weight 274.31 g/mol
Appearance Crystalline solid
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone
Recommended storage at 2-
8°C for up to 24 months. Stock
Storage

solutions can be stored at

-20°C for up to two weeks.

Step-by-Step Disposal Procedure for O-
Methylcedrelopsin

The following protocol outlines the recommended steps for the disposal of small, research-
scale quantities of O-Methylcedrelopsin.

1. Waste ldentification and Classification:

o Based on its nature as a biologically active organic compound, O-Methylcedrelopsin should
be treated as hazardous chemical waste. Do not dispose of it down the drain or in the
regular trash.

2. Containerization:

e Select a waste container that is compatible with O-Methylcedrelopsin and any solvents
used to dissolve it. A high-density polyethylene (HDPE) or glass container with a secure,
screw-top lid is recommended.
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e The container must be clearly labeled as "Hazardous Waste" and should include the full
chemical name ("O-Methylcedrelopsin®), the CAS number (72916-61-1), and an
approximate concentration and volume.

3. Waste Segregation:

o O-Methylcedrelopsin waste should be segregated from other waste streams. If it is in a
solvent, it should be collected with other non-halogenated or halogenated organic solvent
waste, depending on the solvent used. Do not mix with aqueous waste, acids, or bases.

4. Accumulation and Storage:

» Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory. This area should be under the control of laboratory personnel and away
from sources of ignition or high traffic.

5. Scheduling for Pickup and Disposal:

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
Follow their specific procedures for waste manifest documentation and pickup.

6. Decontamination of Labware:

e Any labware that has come into contact with O-Methylcedrelopsin should be
decontaminated. This can be achieved by rinsing with a suitable solvent (such as acetone or
ethanol) and collecting the rinsate as hazardous waste. After decontamination, the labware
can be washed according to standard laboratory procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of O-Methylcedrelopsin.
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O-Methylcedrelopsin Disposal Workflow

Start: O-Methylcedrelopsin Waste Generated

Don Personal Protective Equipment (PPE)

Work in a Chemical Fume Hood

Classify as Hazardous Chemical Waste

Select & Label a Compatible Waste Container

Segregate from Other Waste Streams Decontaminate Labware

Store in Satellite Accumulation Area Collect Rinsate as Hazardous Waste

Schedule Pickup with EHS Wash Labware

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe and compliant disposal of O-Methylcedrelopsin.
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By adhering to these general guidelines and, most importantly, the specific protocols
established by your institution's EHS department, you can ensure the safe and environmentally
responsible disposal of O-Methylcedrelopsin and contribute to a culture of safety within your
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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